Cas no 18493-30-6 (Metochalcone)
Metochalcone Chemical and Physical Properties
Names and Identifiers
-
- Metochalcone
- 1-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- 2',4,4'-trimethoxychalcone
- 2',4,4'-trimethoxychalone
- 3',4',4-trimethoxychalcone
- 4,2',4'-trimethoxy-chalcone
- Chemicol
- Lesidrin
- Megalip
- Metochalcon
- Solvocolo
- Spechol
- Trimecolo
- Trimepaton
- Vesidril
- CB-1314
- Vesidryl
- Methochalcone
- 1-(2,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
- NCGC00160442-01
- NS00010317
- METOCHALCONE [WHO-DD]
- Metochalcone [INN:DCF]
- 1314 CB
- AKOS001024014
- 2-Propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-, (2E)-
- 2',4',4-TRIMETHOXYCHALCONE
- 1314-CB
- METOCHALCONE [MI]
- CHEMBL36584
- Tox21_111813
- Trimethoxy 4-2'-4' chalcone [French]
- NCGC00160442-03
- Gebyl
- SMR000386963
- 30925-62-3
- HVAKUYCEWDPRCA-IZZDOVSWSA-N
- METOCHALCONE [INN]
- (E)-1-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- MFCD00048036
- CAS-18493-30-6
- Tox21_111813_1
- DTXSID9046152
- 1-(2,4-Dimethoxy-phenyl)-3-(4-methoxy-phenyl)-propenone
- (E)-1-(2,4-Dimethoxy-phenyl)-3-(4-methoxy-phenyl)-propenone
- 2',4,4'-trimeth-oxychalcone
- Q27251868
- SR-01000025297
- 1754ZE4075
- Chalcone, 2',4,4'-trimethoxy-
- NSC 97905
- Trimethoxy 4-2'-4' chalcone
- 18493-30-6
- EINECS 242-377-6
- BDBM50107308
- Metochalcone [DCF:INN]
- METOCHALCONE [MART.]
- Metochalconum [INN-Latin]
- DTXCID7026152
- UNII-1754ZE4075
- HMS2270C09
- Metocalcona [INN-Spanish]
- 2',4'-Trimethoxychalcone
- SCHEMBL309111
- Metocalcona
- NSC97905
- (E)-1-(2'',4''-Dimethoxyphenyl)-3-(4''''-methoxyphenyl)prop-2-en-1-one
- 2-Propen-1-one,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-
- Metochalconum
- Z46029787
- NSC-97905
- 2-Propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-
- AB00053250-10
- (2E)-1-(2,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- MLS001049137
- AB00053250-08
- SR-01000025297-1
- STL513032
-
- Inchi: 1S/C18H18O4/c1-20-14-7-4-13(5-8-14)6-11-17(19)16-10-9-15(21-2)12-18(16)22-3/h4-12H,1-3H3/b11-6+
- InChI Key: HVAKUYCEWDPRCA-IZZDOVSWSA-N
- SMILES: O(C)C1C=C(C=CC=1C(/C=C/C1C=CC(=CC=1)OC)=O)OC
Computed Properties
- Exact Mass: 298.12100
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Melting Point: 97°
- PSA: 44.76000
- LogP: 3.60850
Metochalcone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1136511-1g |
Metochalcone |
18493-30-6 | 98% | 1g |
¥864 | 2023-04-15 | |
| A2B Chem LLC | AD62489-1g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 1g |
$628.00 | 2024-04-20 | |
| A2B Chem LLC | AD62489-2g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 2g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AD62489-5g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 5g |
$1134.00 | 2024-04-20 | |
| A2B Chem LLC | AD62489-10g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 10g |
$1337.00 | 2024-04-20 | |
| A2B Chem LLC | AD62489-25g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 25g |
$1944.00 | 2024-04-20 | |
| A2B Chem LLC | AD62489-50g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 50g |
$2855.00 | 2024-04-20 | |
| A2B Chem LLC | AD62489-100g |
Metochalcone [DCF:INN] |
18493-30-6 | 95+% | 100g |
$4037.00 | 2024-04-20 | |
| abcr | AB421569-1g |
(2E)-1-(2,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one; . |
18493-30-6 | 1g |
€339.20 | 2025-04-20 | ||
| abcr | AB421569-5g |
(2E)-1-(2,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one; . |
18493-30-6 | 5g |
€658.70 | 2025-04-20 |
Metochalcone Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Metochalcone
Comprehensive Overview of Metochalcone (CAS No. 18493-30-6): Properties, Applications, and Industry Insights
Metochalcone (CAS No. 18493-30-6) is a specialized organic compound with a unique molecular structure that has garnered attention in pharmaceutical and chemical research. Known for its chalcone derivative properties, this compound is often studied for its potential bioactive effects. The growing interest in Metochalcone is reflected in its increasing mentions in scientific literature and patent filings, particularly in the context of drug discovery and metabolic research.
One of the most frequently searched questions about Metochalcone is: "What are the pharmacological applications of Metochalcone?" Research suggests that chalcone derivatives like Metochalcone exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making them valuable candidates for therapeutic development. Recent studies have explored its role in modulating enzyme activity and cellular pathways, aligning with the broader trend of targeting natural product derivatives for drug design.
The compound's chemical stability and solubility profile (often queried as "Metochalcone solubility and stability") are critical for formulation scientists. With a molecular weight of 254.28 g/mol, Metochalcone demonstrates moderate solubility in organic solvents, which influences its extraction and purification processes. This characteristic is particularly relevant for researchers optimizing synthetic routes or developing analytical methods for quality control.
In the context of green chemistry trends, Metochalcone synthesis has been a topic of discussion. Modern approaches focus on catalyst-free reactions or eco-friendly solvents to reduce environmental impact—a priority for pharmaceutical manufacturers addressing ESG (Environmental, Social, and Governance) criteria. This aligns with searches like "sustainable synthesis of chalcone derivatives", reflecting industry shifts toward greener methodologies.
Analytical techniques for Metochalcone characterization (another common search phrase) typically involve HPLC, NMR, and mass spectrometry. The compound's distinct UV-Vis absorption spectrum makes it suitable for photophysical studies, a feature leveraged in material science applications. Recent patents have highlighted its potential in functional materials, expanding its relevance beyond traditional pharmaceutical domains.
The global market for Metochalcone intersects with the growing demand for specialty chemicals in Asia-Pacific research hubs. Suppliers often field queries about "Metochalcone price trends" and "bulk procurement options", indicating its commercial viability. Regulatory status varies by region, with proper handling guidelines emphasizing standard laboratory safety protocols rather than restrictive classifications.
Emerging research directions explore Metochalcone structural analogs (a rising search term) for enhanced bioactivity. Computational chemistry approaches, including molecular docking studies, are being employed to predict interactions with biological targets—a methodology gaining traction in virtual screening workflows. This reflects the compound's role in bridging traditional medicinal chemistry with modern drug discovery paradigms.
Quality standards for Metochalcone (CAS No. 18493-30-6) typically require ≥98% purity for research applications, with certificates of analysis detailing residual solvents and heavy metal content. Storage recommendations generally suggest protection from light and moisture at controlled temperatures—information frequently sought in "Metochalcone handling and storage" searches by laboratory personnel.
Future perspectives on Metochalcone research may involve nanotechnology integrations, such as nanoformulations to improve bioavailability—an area generating substantial academic and commercial interest. The compound's structural flexibility allows for derivatization strategies that could address current limitations in drug delivery systems, positioning it as a molecule of continued relevance in multidisciplinary research.
18493-30-6 (Metochalcone) Related Products
- 23423-35-0(2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-)
- 52077-39-1(2-Propen-1-one,1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-)
- 3420-72-2(Flavokawain A)
- 1775-97-9(Flavokawain b)
- 1154-77-4(2',4'-Dimethoxychalcone)
- 42079-68-5(2'-Hydroxy-6'-methoxychalcone)
- 19309-14-9((E)-Cardamonin)
- 18956-16-6(Cardamonin)
- 56121-43-8(2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-)
- 65349-31-7(2-Propen-1-one,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-)